Mureletecan
Description
Mureletecan is a water-soluble prodrug, consisting of camptothecin covalently linked to polymeric backbone methacryloylglycynamide, with potential antineoplastic activity. After entering tumor cells, the active moiety camptothecin is slowly released from mureletecan via hydrolysis of the ester linkage. Camptothecin, an alkaloid isolated from the Chinese tree Camptotheca acuminata, binds to and stabilizes the topoisomerase I-DNA covalent complex. This inhibits the religation of topoisomerase I-mediated single-stranded DNA breaks and produces potentially lethal double-stranded DNA breaks when encountered by the DNA replication machinery, resulting in the inhibition of DNA replication and apoptosis. Compared to camtpothecin, this prodrug formulation increases camptothecin drug delivery to the tumor site while reducing systemic toxicity. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus)
Scientific Research Applications
Educational Multi-user Virtual Environments for Scientific Inquiry :
- MUVE-based curricula can support real-world inquiry practices in a simulated environment, providing interactive and engaging learning experiences (Nelson & Ketelhut, 2007).
Muon Science Applications :
- Muons, elementary particles, have diverse applications in scientific research, including studying microscopic magnetic properties and non-destructive element analysis (Nagamine, 2003).
Limitations of Mouse Models in Mimicking Human Diseases :
- Mouse models show poor correlation with human conditions in the context of inflammatory diseases, indicating the need for more human-centric research approaches (Takao & Miyakawa, 2013).
Bioinformatics and Information Extraction :
- Information extraction technology can be effective in analyzing scientific journal articles in molecular biology, offering novel ways for scientists to utilize literature (Humphreys, Demetriou, & Gaizauskas, 2000).
Evolution Experiments with Microorganisms :
- Research using microorganisms like bacteria and yeast helps in understanding the dynamics of evolutionary adaptation and the genetic bases of such adaptations (Elena & Lenski, 2003).
Cancer Systems Biology for Patient Care :
- Systems biology provides a holistic view of genomic and epigenetic aberrations in cancer cells and is critical for developing personalized cancer therapy (Werner, Mills, & Ram, 2014).
Real-world Scientific Inquiry in Virtual Environments :
- Virtual environments can facilitate scientific inquiry in educational settings, engaging students and offering viable alternatives to physical experimentation (Ketelhut & Nelson, 2010).
properties
Molecular Formula |
Unknown |
|---|---|
Molecular Weight |
0.0 |
IUPAC Name |
Unknown |
Appearance |
Solid powder |
Purity |
>98% |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Mureletecan; PNU166148; PNU 166148; PNU-166148; MAGCPT; MAG CPT; MAG-CPT |
Origin of Product |
United States |
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